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Compound of Interest

Compound Name: 2,6-Dimethylphenylboronic acid

Cat. No.: B034878

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
2,6-dimethylphenylboronic acid in organic synthesis, with a primary focus on the Suzuki-
Miyaura cross-coupling reaction. This versatile reagent is instrumental in the formation of
carbon-carbon bonds, a fundamental process in the synthesis of complex organic molecules
for pharmaceutical and materials science applications.[1]

Introduction

2,6-Dimethylphenylboronic acid is an organoboron compound widely utilized as a building
block in palladium-catalyzed cross-coupling reactions. Its steric hindrance from the two methyl
groups in the ortho positions can influence the reactivity and selectivity of the coupling reaction,
making it a valuable tool for accessing specific biaryl structures that might otherwise be difficult
to synthesize. The Suzuki-Miyaura coupling, for which this reagent is primarily used, is favored
for its mild reaction conditions, tolerance of various functional groups, and the relatively low
toxicity of the boron-containing reagents.[2]

Key Applications

» Synthesis of Biaryl Compounds: The primary application of 2,6-dimethylphenylboronic
acid is in the synthesis of sterically hindered biaryl and heteroaryl compounds, which are
common motifs in pharmaceuticals and organic materials.
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o Drug Discovery and Development: As a key intermediate, it is employed in the synthesis of
potential therapeutic agents, including anti-inflammatory and anti-cancer drugs.[1]

e Materials Science: It is used in the creation of novel organic materials with specific electronic
or photophysical properties.[1]

Experimental Protocols: Suzuki-Miyaura Cross-

Coupling

The following section details the experimental setup and procedures for a typical Suzuki-
Miyaura cross-coupling reaction using an aryl halide and 2,6-dimethylphenylboronic acid.

General Workflow for Suzuki-Miyaura Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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